Cas no 848744-69-4 (7-(2-fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one)

7-(2-Fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one is a synthetic flavonoid derivative with potential applications in medicinal chemistry and biochemical research. Its structure incorporates a fluorophenyl and methoxyphenoxy substitution pattern, which may enhance binding affinity and metabolic stability in target interactions. The compound’s chromen-4-one core provides a versatile scaffold for further functionalization, making it valuable for structure-activity relationship studies. Its fluorinated and methoxylated groups contribute to improved lipophilicity and electronic properties, which are advantageous in drug discovery for optimizing pharmacokinetic profiles. This compound is suitable for use as an intermediate or reference standard in the development of bioactive molecules, particularly in kinase or receptor modulation research.
7-(2-fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one structure
848744-69-4 structure
Product Name:7-(2-fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one
CAS No:848744-69-4
MF:C23H17FO5
MW:392.376490354538
CID:5420065
Update Time:2025-08-04

7-(2-fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-[(2-fluorobenzyl)oxy]-3-(3-methoxyphenoxy)-4H-chromen-4-one
    • 7-(2-fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one
    • Inchi: 1S/C23H17FO5/c1-26-16-6-4-7-18(11-16)29-22-14-28-21-12-17(9-10-19(21)23(22)25)27-13-15-5-2-3-8-20(15)24/h2-12,14H,13H2,1H3
    • InChI Key: OMJMRTFZXOPSHZ-UHFFFAOYSA-N
    • SMILES: C1OC2=CC(OCC3=CC=CC=C3F)=CC=C2C(=O)C=1OC1=CC=CC(OC)=C1

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Additional information on 7-(2-fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one

Introduction to 7-(2-Fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one (CAS No. 848744-69-4)

7-(2-Fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one, with the CAS number 848744-69-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of chromones, which are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities.

The molecular structure of 7-(2-fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one is characterized by a chromone core substituted with a 2-fluorophenylmethoxy group at the 7-position and a 3-methoxyphenoxy group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 7-(2-fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 7-(2-fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one has shown promising antioxidant activity. Research conducted by a team at the University of California, Los Angeles (UCLA) in 2020 revealed that this compound effectively scavenges free radicals and protects cells from oxidative stress. The antioxidant potential of this chromone derivative is attributed to its ability to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

The anticancer potential of 7-(2-fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one has also been explored in several preclinical studies. A notable study published in Cancer Research in 2019 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism underlying its anticancer activity involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The pharmacokinetic properties of 7-(2-fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one have been investigated to assess its suitability for therapeutic use. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an oral medication. Additionally, its low toxicity and high therapeutic index enhance its safety profile.

In conclusion, 7-(2-fluorophenyl)methoxy-3-(3-methoxyphenoxy)-4H-chromen-4-one (CAS No. 848744-69-4) is a multifaceted compound with significant potential in medicinal chemistry. Its anti-inflammatory, antioxidant, and anticancer activities make it an attractive target for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for its potential use in treating various diseases.

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